N-(2-fluorophenyl)-2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[5-methoxy-2-[(1-methyltetrazol-5-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C17H17FN6O3S/c1-23-17(20-21-22-23)28-10-11-7-14(25)15(27-2)8-24(11)9-16(26)19-13-6-4-3-5-12(13)18/h3-8H,9-10H2,1-2H3,(H,19,26)
• InChI Key: QSZNOLHDXRWFLU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC2=CC(=O)C(=CN2CC(=O)NC3=CC=CC=C3F)OC
• Molecular Formula: C17H17FN6O3S
• Molecular Weight: 404.4 g/mol

Description

N-(2-fluorophenyl)-2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H17FN6O3S and its molecular weight is 404.42. The purity is usually 95%.
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Scientific Research Applications

Chemical Analysis and Detection Techniques

• Herbicide Analysis in Natural Water: The study by Zimmerman, Schneider, and Thurman (2002) discusses the analysis and detection of herbicides and their degradates in natural water, highlighting techniques that could be applicable for analyzing similar complex molecules in environmental samples (Zimmerman et al., 2002).

Pharmacological Evaluations

• Anticancer Activities: A variety of compounds have been synthesized and evaluated for their anticancer activities, such as the derivatives studied by Sunder and Maleraju (2013) which exhibited significant anti-inflammatory and potential anticancer properties (Sunder & Maleraju, 2013).

Radioligand Imaging

• Imaging of Translocator Protein with PET: Dollé et al. (2008) synthesized and evaluated DPA-714 for in vivo imaging using PET, illustrating a method for developing radioligands based on specific chemical structures, which could be relevant for designing imaging agents related to the specified compound (Dollé et al., 2008).

Orexin Receptor Mechanisms

• Compulsive Food Consumption: The research by Piccoli et al. (2012) on the role of Orexin-1 Receptor mechanisms in binge eating in rats might offer insights into the behavioral pharmacology applications of related compounds (Piccoli et al., 2012).